Cas no 20698-91-3 (Methyl (R)-(-)-Mandelate)

• Product Name: Methyl (R)-(-)-Mandelate
• CAS No: 20698-91-3
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• MDL: MFCD00064247
• CID: 51619
• PubChem ID: 2724623
• Update Time: 2025-04-18

Methyl (R)-(-)-Mandelate Chemical and Physical Properties

Names and Identifiers

• (R)-(-)-Methyl mandelate
• (-)-Methyl (R)-alpha-hydroxyphenylacetate
• Methyl D-(-)-Mandelate
• Methyl R-(-)-mandelate
• D-(-)-Mandelic Acid Methyl Ester
• METHYL (R)-(-)-MANDELATE
• (-)-Methyl D-mandelate
• (R)-2-hydroxy-2-phenylacetic acid methyl ester
• (R)-mandelic acid methyl ester
• AC1MC5BK
• methyl (R)-(-)-2-hydroxy-2-phenylacetate
• methyl (R)-mandelate
• PubChem10418
• SureCN186900
• (R)-Methyl 2-hydroxy-2-phenylacetate
• (r)-methyl mandelate
• methyl (2R)-2-hydroxy-2-phenylacetate
• ITATYELQCJRCCK-MRVPVSSYSA-N
• (R)-(-)-Mandelic acid methyl ester
• (R)-(-)-alpha-Hydroxyphenylacetic acid methyl ester
• Methyl hydroxy(phenyl)acetate #
• (-)-D-Mandelic acid methyl ester
• D-Mandelic acid methyl
• Methyl (R)-(-)-Mandelate

• MDL： MFCD00064247
• Inchi： 1S/C9H10O3/c1-12-9(11)8(10)7-5-3-2-4-6-7/h2-6,8,10H,1H3/t8-/m1/s1
• InChI Key： ITATYELQCJRCCK-MRVPVSSYSA-N
• SMILES： O[C@@H](C(=O)OC)C1C=CC=CC=1
• BRN： 3589447

Computed Properties

• Exact Mass: 166.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: White powder
• Density: 1.1097 (rough estimate)
• Melting Point: 56-58 °C (lit.)
• Boiling Point: 258.1℃ at 760 mmHg
• Flash Point: >110℃
• Refractive Index: 1.4371 (estimate)
• PSA: 46.53
• Solubility: Not determined
• Specific Rotation: -146 º (c=2, MeOH)
• Optical Activity: [α]20/D −144.0°, c = 1 in methanol

Methyl (R)-(-)-Mandelate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22;S24/25
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives